Cas no 2229504-68-9 (2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine)

2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine structure
2229504-68-9 structure
Product Name:2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine
CAS No:2229504-68-9
MF:C13H17N3
MW:215.294182538986
CID:5815717
PubChem ID:165856009
Update Time:2023-12-15

2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine
    • 2229504-68-9
    • EN300-1805442
    • Inchi: 1S/C13H17N3/c1-12(2)8-13(12,14)11-9-6-4-5-7-10(9)16(3)15-11/h4-7H,8,14H2,1-3H3
    • InChI Key: NHXUOTHFFWQSPQ-UHFFFAOYSA-N
    • SMILES: NC1(C2C3C=CC=CC=3N(C)N=2)CC1(C)C

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

2,2-dimethyl-1-(1-methyl-1H-indazol-3-yl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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